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Compound of Interest

2-Hydroxy-5-
Compound Name:
methoxybenzaldehyde

cat. No.: B1199172

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal procedures for 2-Hydroxy-5-
methoxybenzaldehyde (CAS No. 672-13-9), also known as 5-Methoxysalicylaldehyde.

Hazard Summary and Personal Protective
Equipment

2-Hydroxy-5-methoxybenzaldehyde is classified as hazardous, causing skin and serious eye
irritation, and may cause respiratory irritation.[1][2] Adherence to strict safety protocols is
crucial to mitigate these risks.

Hazard Classification:

Hazard Class Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure);
i Category 3
Respiratory system
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Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Safety glasses with side-

shields conforming to EN166 To prevent eye contact which
Eye and Face Protection or OSHA's 29 CFR 1910.133. can cause serious irritation.[1]
[1][3] A face shield may be [3]

required for splash hazards.[4]

Wear appropriate protective

gloves (e.g., nitrile) and o
To prevent skin irritation from

Skin Protection clothing to prevent skin ]
direct contact.[1][3]

exposure.[1][3] A lab coat

should be worn.

Use only in a well-ventilated o )
To avoid inhalation of dust,
area or outdoors.[1][5] If )
) ) o fumes, or vapors which may
Respiratory Protection ventilation is inadequate, a

NIOSH/MSHA-approved

respirator is necessary.[3]

cause respiratory tract
irritation.[1][3]

Operational and Handling Plan

A systematic approach to handling 2-Hydroxy-5-methoxybenzaldehyde is essential to ensure
laboratory safety.

Step-by-Step Handling Protocol:

e Preparation:
o Ensure a well-ventilated work area, such as a fume hood.[5]
o Confirm that an eyewash station and safety shower are readily accessible.[1]
o Assemble all necessary PPE and ensure it is in good condition.

e Handling the Compound:
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o Avoid contact with skin and eyes.[1]

o Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

o Wash hands and any exposed skin thoroughly after handling.[1][5]

e Storage:

o Keep the container tightly closed.[1][3]

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents and strong bases.[1][3]

Experimental Workflow Diagram:
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Caption: Workflow for the safe handling of 2-Hydroxy-5-methoxybenzaldehyde.
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1][3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[1][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][3]

Ingestion: Clean mouth with water and get medical attention. Do NOT induce vomiting.[3]

Accidental Release Measures:

Use personal protective equipment.
Avoid dust formation.
Ensure adequate ventilation.

For small spills, absorb with inert material (e.g., dry sand or earth) and place in a chemical
waste container.[3]

Prevent the product from entering drains.[6]

Disposal Plan

Proper disposal of 2-Hydroxy-5-methoxybenzaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
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o Chemical Waste: Dispose of the chemical and its container at an approved waste disposal
plant.[1] Do not mix with other waste.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with applicable laws and good laboratory practices.[6]

» Empty Containers: Handle uncleaned containers as you would the product itself.
Decontaminate empty containers before disposal.[7]

Consult with your institution's environmental health and safety department for specific local and
national regulations regarding chemical waste disposal.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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